Cas no 2137094-11-0 (Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]-)

• Product Name: Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]-
• CAS No: 2137094-11-0
• MF: C₁₁H₁₈BrNO
• MW: 260.170722484589
• CID: 5256335
• Update Time: 2025-05-24

Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]-

• Inchi： 1S/C11H18BrNO/c12-10-5-8(6-10)7-13-11(14)9-3-1-2-4-9/h8-10H,1-7H2,(H,13,14)/t8-,10-
• InChI Key： ZJYODSPDRRXTJY-CZMCAQCFSA-N
• SMILES： C1(C(NC[C@@H]2C[C@@H](Br)C2)=O)CCCC1

Additional information on Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]-

Introduction to Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]- (CAS No. 2137094-11-0)

Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]-, identified by its Chemical Abstracts Service (CAS) number 2137094-11-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopentanecarboxamide backbone, which is a key structural motif in the design of bioactive molecules. The presence of a trans-3-bromocyclobutyl moiety at the N-terminal position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The structural features of Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]- contribute to its potential biological activity. The cyclopentanecarboxamide moiety is known to exhibit favorable interactions with biological targets, often serving as a scaffold for the development of small-molecule inhibitors or modulators. The trans-3-bromocyclobutyl substituent, on the other hand, provides a bromine atom that can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in synthetic organic chemistry. This dual functionality makes the compound an intriguing subject for both academic research and industrial applications.

In recent years, there has been growing interest in the development of novel compounds with structural motifs that mimic natural products or bioactive peptides. Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]- fits well within this paradigm, as its structure combines elements that are both synthetically accessible and biologically relevant. The cyclopentane ring is a common structural component in many pharmacologically active agents, while the amide bond is a key functional group involved in protein-protein interactions and enzyme inhibition.

One of the most compelling aspects of Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]- is its potential as a building block for more complex molecules. The presence of the bromine atom at the trans-3-bromocyclobutyl position allows for facile introduction of additional functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to construct diverse and complex molecular architectures.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure of molecules like Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]-. Molecular modeling studies have shown that this compound can adopt multiple conformations, which may influence its binding affinity to biological targets. By leveraging computational tools, researchers can predict and optimize the structure of this compound to enhance its biological activity and selectivity.

The synthesis of Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]- presents an interesting challenge due to the complexity of its structure. However, recent reports have demonstrated efficient synthetic routes that utilize readily available starting materials and standard synthetic transformations. These methods include nucleophilic substitution reactions, reductive amination, and amide bond formation techniques. The development of scalable synthetic protocols is crucial for both academic research and industrial applications.

From a biological perspective, Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]- has shown promise in preliminary pharmacological studies. Its structural features suggest potential activity against various biological targets, including enzymes and receptors involved in metabolic pathways or signal transduction cascades. While more extensive studies are needed to fully elucidate its pharmacological profile, these initial findings underscore its potential as a lead compound for drug discovery efforts.

The role of Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]- in medicinal chemistry extends beyond its use as an isolated compound. It serves as a valuable intermediate for the synthesis of more complex derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties. By modifying different parts of its structure, researchers can explore new chemical space and identify novel therapeutic agents.

In conclusion,Cyclopentanecarboxamide, N-[(trans-3-bromocyclobutyl)methyl]- (CAS No. 2137094-11-0) represents an exciting opportunity for further research and development in pharmaceutical chemistry. Its unique structural features make it a versatile building block for drug discovery efforts aimed at developing new treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicinal chemistry.